Cas no 2228136-70-5 (2-fluoro-1-(pyrazin-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(pyrazin-2-yl)ethan-1-ol
• CAS No: 2228136-70-5
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 5946005
• PubChem ID: 165649559
• Update Time: 2025-05-25

2-fluoro-1-(pyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(pyrazin-2-yl)ethan-1-ol
• EN300-1837278
• 2228136-70-5

• Inchi： 1S/C6H7FN2O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4,6,10H,3H2
• InChI Key： YBHJTWPAIYBQBC-UHFFFAOYSA-N
• SMILES： FCC(C1C=NC=CN=1)O

Computed Properties

• Exact Mass: 142.05424101g/mol
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46Ų

Additional information on 2-fluoro-1-(pyrazin-2-yl)ethan-1-ol

2-Fluoro-1-(Pyrazin-2-Yl)Ethan-1-Ol (CAS No: 2228136-70-5)

Introduction to 2-Fluoro-1-(Pyrazin-2-Yl)Ethan-1-Ol

2-Fluoro-1-(pyrazin-2-yl)ethan-1-ol, a compound with the CAS registry number 2228136-70-5, is an organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its fluorine atom, pyrazine ring, and hydroxyl group, which collectively contribute to its reactivity and versatility. The molecule's structure, featuring a fluorinated ethyl chain attached to a pyrazine ring, makes it an interesting subject for both academic research and industrial applications.

Structural Analysis and Synthesis

The synthesis of 2-fluoro-1-(pyrazin-2-yl)ethan-1-ol involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, elimination reactions, and catalytic hydrogenation, to achieve the desired product. The presence of the pyrazine ring introduces unique electronic properties, making it a valuable component in the design of novel chemical compounds. Recent advancements in catalytic systems have further enhanced the efficiency of its synthesis, paving the way for large-scale production.

Applications in Pharmaceutical Research

One of the most promising areas of application for 2-fluoro-1-(pyrazin-2-yl)ethan-1-ol is in the field of pharmaceutical chemistry. The compound has shown potential as a building block for designing bioactive molecules, particularly in the development of antiviral agents and anticancer drugs. Its ability to form stable complexes with biological macromolecules makes it an attractive candidate for drug design. Recent studies have highlighted its role in modulating enzyme activity, suggesting its utility in therapeutic interventions.

Role in Material Science and Catalysis

Beyond pharmaceuticals, 2-fluoro-1-(pyrazin-2-yli)ethan-iol has found applications in material science, particularly in the development of advanced materials such as polymer additives and catalysts. Its fluorinated structure imparts unique surface properties, making it suitable for applications requiring high thermal stability and chemical resistance. Researchers have also explored its use as a ligand in transition metal-catalyzed reactions, where it has demonstrated exceptional catalytic activity in processes like olefin polymerization and cross-coupling reactions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 2-fluoro-i-(pyrazin-z-yli)ethan-iol (CAS No: 70-Z) is crucial. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory bodies have emphasized the importance of adhering to safety guidelines during handling and storage to minimize risks associated with exposure.

Future Directions and Research Opportunities

The future of i-fluoro-i-(pyrazin-z-yli)ethan-iol (CAS No: 70-Z) lies in exploring its untapped potential across diverse industries. Ongoing research is focused on optimizing its synthesis pathways, enhancing its bioavailability for pharmaceutical applications, and investigating novel uses in nanotechnology. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile compound, ensuring its continued relevance in the ever-evolving landscape of chemical science.